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Compound of Interest

Compound Name:
4-Pyridazinemethanamine

hydrochloride

Cat. No.: B580979 Get Quote

In-Depth Technical Guide: 4-
Pyridazinemethanamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 4-
Pyridazinemethanamine hydrochloride, a heterocyclic organic compound of interest in

medicinal chemistry and drug discovery.

Core Molecular Data
The fundamental molecular characteristics of 4-Pyridazinemethanamine hydrochloride are

summarized in the table below. This data is essential for a range of applications, from

experimental design to computational modeling.
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Identifier Value

Chemical Name 4-Pyridazinemethanamine hydrochloride

CAS Number 1351479-13-4

Molecular Formula C5H8ClN3[1][2][3][4]

Molecular Weight 145.59 g/mol [1][3][4]

Canonical SMILES C1=CN=NC=C1CN.Cl

Molecular Structure and Composition
4-Pyridazinemethanamine hydrochloride is composed of a pyridazine ring substituted with a

methanamine group, and it is salified with hydrochloric acid. The structural formula provides

insight into its chemical reactivity and potential interactions.

Logical Relationship of 4-Pyridazinemethanamine Hydrochloride Components
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Caption: Molecular components of 4-Pyridazinemethanamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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